Retreversine

• CAS No.: 1028332-91-3
• Product Name: Retreversine
• Molecular Formula: C21H27N7O
• Molecular Weight: 393.5
• IUPAC Name: 2-N-cyclohexyl-6-N-(4-morpholin-4-ylphenyl)-7H-purine-2,6-diamine
• Standard InChI: InChI=1S/C21H27N7O/c1-2-4-15(5-3-1)25-21-26-19-18(22-14-23-19)20(27-21)24-16-6-8-17(9-7-16)28-10-12-29-13-11-28/h6-9,14-15H,1-5,10-13H2,(H3,22,23,24,25,26,27)
• Standard InChIKey: GCURSAGINSDQNR-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC2=NC3=C(C(=N2)NC4=CC=C(C=C4)N5CCOCC5)NC=N3
• Description: Terminal differentiation of embryonic progenitor cells to form distinct, adult tissues is the hallmark of organogenesis in complex organisms. However, in mammals including humans, this process is not readily reversible. Reversine is a 2,6-disubstituted purine derivative that was identified using a screening system based on the loss of terminal differentiation markers in C2C12 myoblast cells. Retreversine is an inactive control molecule, created by simply interchanging the 2 and 6-substituents on the purine ring. Retreversine is inactive at 10-fold higher concentrations than reversine in the myoblast assay.
• Synonyms: N2-cyclohexyl-N6-[4-(4-morpholinyl)phenyl]-1H-purine-2,6-diamine
• Reference: 1.Chen, S.,Zhang, Q.,Wu, X., et al. Dedifferentiation of lineage-committed cells by a small molecule. Journal of the American Chemical Society 126, 410-411 (2004).
• PubChem Compound: 35026749
• Last Modified: Nov 11 2021